Cas no 1267628-77-2 (7-FLUORO-2-METHYLBENZO[D]OXAZOLE)

• Product Name: 7-FLUORO-2-METHYLBENZO[D]OXAZOLE
• CAS No: 1267628-77-2
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD19374463
• CID: 4566097
• PubChem ID: 53900345
• Update Time: 2025-10-28

7-FLUORO-2-METHYLBENZO[D]OXAZOLE Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-methylbenzoxazole
• Benzoxazole, 7-fluoro-2-methyl-
• 7-FLUORO-2-METHYLBENZO[D]OXAZOLE

• MDL： MFCD19374463
• Inchi： 1S/C8H6FNO/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-4H,1H3
• InChI Key： PMICLDQQXZMSSV-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=CC=C2N=C1C

Computed Properties

• Exact Mass: 151.043341977g/mol
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 7-FLUORO-2-METHYLBENZO[D]OXAZOLE

7-FLUORO-2-METHYLBENZO[D]OXAZOLE (CAS 1267628-77-2): A Versatile Fluorinated Heterocyclic Compound

7-FLUORO-2-METHYLBENZO[D]OXAZOLE (CAS 1267628-77-2) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This fluorinated benzo[d]oxazole derivative combines the unique properties of fluorine substitution with the structural advantages of the benzo[d]oxazole scaffold, making it a valuable building block in modern chemistry.

The compound's molecular structure features a 7-fluoro substitution on the aromatic ring, which significantly influences its electronic properties and reactivity. Recent studies show growing interest in fluorinated heterocycles like 7-FLUORO-2-METHYLBENZO[D]OXAZOLE due to their enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. These properties make them particularly valuable in drug discovery programs targeting CNS disorders and inflammatory conditions.

In pharmaceutical applications, 7-FLUORO-2-METHYLBENZO[D]OXAZOLE serves as a key intermediate for the synthesis of various bioactive molecules. Researchers have utilized this compound in developing potential kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The presence of fluorine at the 7-position often enhances binding affinity to biological targets while maintaining favorable pharmacokinetic properties.

Material scientists have explored 7-FLUORO-2-METHYLBENZO[D]OXAZOLE for its potential in organic electronics. The compound's electron-withdrawing fluorine substituent modifies the electronic structure of the benzo[d]oxazole core, making it interesting for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics. Recent patents highlight its use in developing novel electron-transport materials for display technologies.

The synthesis of 7-FLUORO-2-METHYLBENZO[D]OXAZOLE typically involves cyclization of appropriately substituted 2-amino-6-fluorophenol derivatives with acetic acid derivatives. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Advanced purification techniques ensure high purity levels (>98%) required for pharmaceutical applications.

Analytical characterization of 7-FLUORO-2-METHYLBENZO[D]OXAZOLE employs techniques including HPLC, GC-MS, and NMR spectroscopy. The 19F NMR spectrum provides particularly valuable information about the electronic environment of the fluorine atom, which is crucial for understanding the compound's reactivity. X-ray crystallography studies have revealed interesting details about its molecular packing and intermolecular interactions.

Recent market trends show increasing demand for fluorinated heterocyclic compounds like 7-FLUORO-2-METHYLBENZO[D]OXAZOLE, driven by expanding applications in medicinal chemistry and materials science. The global market for fluorinated pharmaceutical intermediates is projected to grow significantly, with benzo[d]oxazole derivatives representing an important segment. Manufacturers are responding with improved production scales and quality control protocols.

Safety evaluations indicate that 7-FLUORO-2-METHYLBENZO[D]OXAZOLE requires standard laboratory precautions for handling organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers, following standard chemical storage guidelines.

Future research directions for 7-FLUORO-2-METHYLBENZO[D]OXAZOLE include exploring its potential in catalysis and as a ligand in transition metal complexes. The compound's unique electronic properties make it interesting for developing new asymmetric catalysts. Additionally, its application in bioimaging probes and diagnostic agents represents another promising avenue of investigation.

For researchers and manufacturers, sourcing high-quality 7-FLUORO-2-METHYLBENZO[D]OXAZOLE requires careful evaluation of suppliers' technical specifications and quality control measures. Key parameters to consider include purity levels, residual solvent content, and batch-to-batch consistency. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis to support their products.

The environmental fate of 7-FLUORO-2-METHYLBENZO[D]OXAZOLE has become an important consideration in its development and application. Recent studies focus on its biodegradability and potential ecotoxicological effects, reflecting the chemical industry's increasing emphasis on green chemistry principles and environmental sustainability.

In conclusion, 7-FLUORO-2-METHYLBENZO[D]OXAZOLE (CAS 1267628-77-2) represents an important fluorinated heterocyclic compound with diverse applications across multiple scientific disciplines. Its unique combination of structural features and electronic properties continues to inspire innovative research in both pharmaceutical and material science fields, positioning it as a valuable compound in modern chemical research and development.